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Compound of Interest

Compound Name: Sodium Folinate

Cat. No.: B1675111 Get Quote

Sodium Folinate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium folinate, the sodium salt of folinic acid, is a crucial compound in pharmacology,

primarily utilized as a rescue agent for high-dose methotrexate therapy and as a potentiator of

fluoropyrimidines in cancer chemotherapy.[1][2] As a derivative of tetrahydrofolic acid, it plays a

vital role in the de novo synthesis of purines and pyrimidines, essential for DNA replication and

cell division. This technical guide provides an in-depth overview of the molecular structure and

chemical properties of sodium folinate, offering valuable data and methodologies for

professionals in research and drug development.

Molecular Structure
Sodium folinate is the disodium salt of N-[4-[[(2-amino-5-formyl-1,4,5,6,7,8-hexahydro-4-oxo-

6-pteridinyl)methyl]amino]benzoyl]-L-glutamic acid.[3] It is a mixture of diastereoisomers, with

the levo-isomer being the biologically active form.

2D Structure:

Caption: 2D chemical structure of Sodium Folinate.
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Chemical Properties
A summary of the key chemical and physical properties of sodium folinate is presented below.

This data is essential for understanding its behavior in various experimental and physiological

conditions.

Property Value Reference

Molecular Formula C₂₀H₂₁N₇Na₂O₇ [3]

Molecular Weight 517.4 g/mol [3]

IUPAC Name

disodium;(2S)-2-[[4-[(2-amino-

5-formyl-4-oxo-3,6,7,8-

tetrahydropteridin-6-

yl)methylamino]benzoyl]amino]

pentanedioate

[3]

CAS Number 163254-40-8 [3]

Appearance Slightly yellow, clear solution [4]

Solubility in Water

Freely soluble. Aqueous

solutions can be prepared up

to approximately 400 mg/mL

(as folinic acid).

[5]

Melting Point
245-250 °C (decomposes) (for

Folinic Acid)
[6][7]

pKa (Folinic Acid) 3.1, 4.8, 10.4 [8]

Stability
Stable in aqueous solution at a

pH range of 6.5 to 8.5.
[9]

Experimental Protocols
Determination of Sodium Folinate Concentration by
High-Performance Liquid Chromatography (HPLC)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1675111?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Folinate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Folinate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Folinate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Folinate
https://www.medac.eu/fileadmin/user_upload/medac-eu/SPCs/common_SPCs/Sodiofolin-spc-common.pdf
https://patents.google.com/patent/WO1995026963A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/Leucovorin
https://www.fengchengroup.com/pharmaceutical-api/functional-api/calcium-folinate-leucovorin-calcium-bp-ep-usp.html
https://www.drugfuture.com/chemdata/folinic-acid.html
https://patents.google.com/patent/CN102258463A/en
https://www.benchchem.com/product/b1675111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This section outlines a general methodology for the quantification of sodium folinate in a

solution, based on established HPLC methods for folates.

Objective: To determine the concentration of sodium folinate in an aqueous solution.

Materials:

Sodium Folinate standard

High-purity water

Methanol (HPLC grade)

Potassium phosphate monobasic

Sodium perchlorate

Potassium hydroxide or phosphoric acid (for pH adjustment)

Acetonitrile (HPLC grade)

0.45 µm syringe filters

Equipment:

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Analytical balance

pH meter

Volumetric flasks and pipettes

Procedure:

Mobile Phase Preparation:
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Prepare a buffer solution by dissolving potassium phosphate monobasic and sodium

perchlorate in high-purity water.

Add methanol and adjust the pH to approximately 7.2 with potassium hydroxide or

phosphoric acid.

Filter the mobile phase through a 0.45 µm membrane filter and degas.

Standard Solution Preparation:

Accurately weigh a known amount of sodium folinate standard and dissolve it in the

mobile phase to prepare a stock solution of known concentration.

Prepare a series of working standard solutions by diluting the stock solution with the

mobile phase to cover the expected concentration range of the sample.

Sample Preparation:

Dilute the sodium folinate sample with the mobile phase to a concentration within the

range of the standard curve.

Filter the diluted sample through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

Column: Reversed-phase C18

Mobile Phase: Isocratic elution with the prepared phosphate buffer/methanol mixture.

Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

Detection: UV at 280 nm

Column Temperature: Ambient or controlled at 25 °C

Analysis:
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Inject the standard solutions to generate a calibration curve by plotting peak area against

concentration.

Inject the prepared sample solution.

Determine the concentration of sodium folinate in the sample by comparing its peak area

to the calibration curve.

Signaling Pathways and Mechanism of Action
Sodium folinate exerts its pharmacological effects through its involvement in folate

metabolism. It serves two primary roles in cancer therapy: rescuing healthy cells from the toxic

effects of methotrexate and potentiating the cytotoxic activity of 5-fluorouracil (5-FU).

Methotrexate Rescue
Methotrexate is a folic acid antagonist that inhibits dihydrofolate reductase (DHFR), an enzyme

essential for the reduction of dihydrofolate to tetrahydrofolate. This inhibition depletes the

intracellular pool of reduced folates, leading to a cessation of DNA synthesis and cell death.

Sodium folinate, being a pre-reduced form of folic acid, can bypass the DHFR-mediated step

and replenish the tetrahydrofolate pool, thereby rescuing normal cells from methotrexate-

induced toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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